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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Brevicompanine B is a diketopiperazine alkaloid, a class of natural products known for their
structural complexity and diverse biological activities. Isolated from fungi of the Penicillium and
Aspergillus genera, Brevicompanine B has garnered significant interest in the scientific
community for its roles as a plant growth regulator and a promising antiplasmodial agent. This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and known biological functions of Brevicompanine B. It includes a summary of its
spectroscopic data, details of its chemical synthesis, and available information on its
mechanisms of action. This document is intended to serve as a valuable resource for
researchers in natural product chemistry, drug discovery, and plant sciences.

Chemical Structure and Physicochemical Properties

Brevicompanine B is a tetracyclic indole alkaloid with the chemical formula C22H29N302. Its
structure features a central diketopiperazine ring fused to a pyrroloindoline system, which is
further substituted with an isobutyl group and a reverse prenyl group.

IUPAC Name: (1S,4R,7S,9R)-9-(2-methylbut-3-en-2-yl)-4-(2-methylpropyl)-2,5,16-
triazatetracyclo[7.7.0.02,7.01°,15]hexadeca-10,12,14-triene-3,6-dione[1]

Synonyms:
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e (3R,5aS,10bR,11aS)-10b-(1,1-dimethyl-2-propen-1-yl)-6,10b,11,11a-tetrahydro-3-(2-
methylpropyl)-2H-pyrazino[1',2":1,5]pyrrolo[2,3-b]indole-1,4(3H,5aH)-dione

e NSC 215121-47-4

hvsicochemical

Property Value Reference
Molecular Formula C22H29N302 [1]
Molecular Weight 367.49 g/mol [1]

Exact Mass 367.225977 g/mol [1]

XLogP3 3.6

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor
Count

Rotatable Bond Count 4

Topological Polar Surface Area  58.9 A2

Spectroscopic Data

The structure of Brevicompanine B was elucidated using various spectroscopic methods,
primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry. While a complete,
tabulated dataset of 1H and 3C NMR chemical shifts is not readily available in a single public
source, the structural assignments have been confirmed in several publications. The following
table provides a representative, though not exhaustive, summary of key spectroscopic data
based on available literature.
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. . Coupling
Chemical Shift L .
Nucleus Multiplicity Constant (J, Assignment
(ppm)
Hz)
H 7.20-7.50 m Aromatic protons
H 5.80 dd Vinyl proton
H 5.00-5.10 m Vinyl protons
Carbonyl
13C ~170 S
carbons
Aromatic
13C ~140 S quaternary
carbons
Aromatic CH
13C ~120-130 d
carbons
13C ~145 d Vinyl CH
13C ~115 t Vinyl CH2

Note: The data presented here is an approximation based on typical chemical shifts for similar
structures and may not represent the exact experimental values.

Origin and Isolation

Brevicompanine B is a secondary metabolite produced by certain species of fungi. It was first
isolated from Penicillium brevicompactum.[2] Subsequently, it has also been identified as a
metabolite of Aspergillus janus.[3]

Experimental Protocol: Isolation from Penicillium
brevicompactum

While a specific, detailed protocol for the isolation of Brevicompanine B is not available in the
public domain, a general procedure can be inferred from literature describing the isolation of
secondary metabolites from Penicillium species.
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General Workflow for Isolation of Brevicompanine B

é Fungal Culture )

Inoculation of Penicillium brevicompactum

Fermentation in a suitable broth medium

é Extrgction )

Separation of mycelium and culture filtrate

Solvent extraction of the filtrate (e.g., with ethyl acetate)

é Purifiv:ation )

(Crude extract concentrationj
(Chromatographic separation (e.g., silica gel column chromatographya
(Further purification by HPLC)

(Crystallization to obtain pure Brevicompanine ED

N J

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and purification of Brevicompanine B.
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Total Synthesis

The total synthesis of Brevicompanine B and its analogs has been accomplished, providing a
means to produce these molecules for further biological evaluation and structure-activity
relationship studies. The synthetic routes are complex and often involve stereoselective steps
to establish the correct configuration of the multiple chiral centers.

Experimental Protocol: Key Synthetic Steps

A detailed, step-by-step protocol for the total synthesis of Brevicompanine B is extensive and
typically found in the supplementary information of specialized organic chemistry publications.
However, a generalized workflow highlighting the key transformations can be outlined.
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Key Stages in the Total Synthesis of Brevicompanine B

Starting Materials (e.g., Tryptophan derivatives)

Construction of the Diketopiperazine Ring

Gormation of the Pyrroloindoline Cora

Introduction of the Isobutyl Group

Installation of the Reverse Prenyl Group

Final Cyclization and Purification

Click to download full resolution via product page

Caption: A simplified flowchart illustrating the major steps in a potential total synthesis of

Brevicompanine B.

Biological Activities and Mechanism of Action

Brevicompanine B exhibits a range of interesting biological activities, with its roles as a plant
growth regulator and an antiplasmodial agent being the most extensively studied.
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Plant Growth Regulation

Brevicompanine B, along with its analogs, has been shown to influence plant growth and
development. Studies on the model plant Arabidopsis thaliana have revealed that
brevicompanines can modulate the plant's circadian clock.[3][4] The circadian clock is an
internal timekeeping mechanism that regulates various physiological processes in plants,
including growth, metabolism, and responses to environmental cues.

Mechanism of Action: Brevicompanines have been observed to cause transcriptional
misregulation of core components of the circadian clock.[3] This disruption of the natural
oscillatory patterns of clock gene expression can lead to altered root growth and other

developmental changes.

Proposed Signaling Pathway of Brevicompanine B in Plant Circadian Clock Regulation

Brevicompanine B

nteracts with or influences

Core Circadian Clock Oscillator
(e.g., CCA1, LHY, TOC1)

Erranscriptional Misregulation of Clock Genesj

i?esults in
Altered Physiological Rhythms
(e.g., Root Growth)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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